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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyrimidine

Cat. No.: B081016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-4,6-dimethoxypyrimidine is a versatile heterocyclic compound of significant interest

in the pharmaceutical and agrochemical industries.[1] Its unique molecular structure, featuring

a pyrimidine core with a chlorine atom and two methoxy groups, imparts favorable reactivity

and solubility, making it a crucial intermediate in the synthesis of a wide range of bioactive

molecules.[1] This technical guide provides a comprehensive overview of the physical

properties of 2-Chloro-4,6-dimethoxypyrimidine, along with general experimental protocols

for their determination, to support its application in research and development.

Molecular Structure and Identifiers
The structural representation and key identifiers of 2-Chloro-4,6-dimethoxypyrimidine are

provided below.
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Identifier Value

IUPAC Name 2-chloro-4,6-dimethoxypyrimidine

CAS Number 13223-25-1

Molecular Formula C₆H₇ClN₂O₂

SMILES COC1=CC(=NC(=N1)Cl)OC

InChI
InChI=1S/C6H7ClN2O2/c1-10-4-3-5(11-2)9-

6(7)8-4/h3H,1-2H3

Physical Properties
A summary of the key physical properties of 2-Chloro-4,6-dimethoxypyrimidine is presented

in the table below. These properties are essential for its handling, characterization, and

application in synthetic chemistry.

Property Value Source

Molecular Weight 174.58 g/mol [2]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 100-105 °C [1]

Boiling Point 317.1 ± 22.0 °C at 760 mmHg [1]

Density 1.3 ± 0.1 g/cm³ [1]

Solubility

The two methoxy groups

enhance its reactivity and

solubility.

[1]

Flash Point 145.6 ± 22.3 °C [1]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [1]

Refractive Index 1.511 [1]

Polar Surface Area 44.24 Å² [1]
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Spectral Data
Spectroscopic data is critical for the structural elucidation and purity assessment of 2-Chloro-
4,6-dimethoxypyrimidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental

techniques for confirming the molecular structure. While specific spectra for this compound

are not provided in the search results, related pyrimidine derivatives show characteristic

shifts for the methoxy and pyrimidine ring protons and carbons.[3][4]

Experimental Protocols
Detailed experimental protocols for the determination of key physical properties are outlined

below. These are generalized procedures and may require optimization based on the specific

equipment and laboratory conditions.

Melting Point Determination
The melting point is a crucial indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[5][6]

Thermometer[5]

Procedure:

Ensure the 2-Chloro-4,6-dimethoxypyrimidine sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 1-2 mm by tapping the

sealed end on a hard surface.[6][7]

Place the capillary tube in the heating block of the melting point apparatus.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b081016?utm_src=pdf-body
https://www.benchchem.com/product/b081016?utm_src=pdf-body
https://www.thepharmajournal.com/archives/?year=2024&vol=13&issue=2&ArticleId=25373
https://www.thepharmajournal.com/archives/2024/vol13issue2/PartC/13-2-47-632.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b081016?utm_src=pdf-body
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). This

range is the melting point.[5] A sharp melting range (0.5-1.0 °C) is indicative of high purity.

Boiling Point Determination (Micro Method)
For solid compounds, the boiling point is determined after melting.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath in a Thiele tube)[8][9]

Procedure:

Place a small amount of the liquid 2-Chloro-4,6-dimethoxypyrimidine into a small test

tube.

Invert a capillary tube (sealed end up) and place it inside the test tube with the sample.[9]

Attach the test tube to a thermometer.[8][9]

Immerse the assembly in a heating bath.

Heat the bath gently. A stream of bubbles will emerge from the open end of the capillary tube

as the liquid boils.[9][10]

Remove the heat source and allow the apparatus to cool slowly.
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The temperature at which the liquid just begins to be drawn into the capillary tube is the

boiling point.[8][9]

¹H NMR Spectroscopy
Apparatus:

NMR spectrometer

NMR tube

Deuterated solvent (e.g., Chloroform-d, CDCl₃)[11]

Pipette

Procedure:

Dissolve an appropriate amount of the 2-Chloro-4,6-dimethoxypyrimidine sample in

approximately 0.75 mL of a suitable deuterated solvent in a clean, dry vial.[11]

Transfer the solution into an NMR tube. If there are any solid particulates, filter the solution

through a cotton plug in a pipette.[11]

Place the NMR tube in the spectrometer.

Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

Process the data, which includes Fourier transformation, phase correction, and baseline

correction.

Integrate the peaks to determine the relative ratios of different protons in the molecule.[11]

Applications and Synthetic Utility
2-Chloro-4,6-dimethoxypyrimidine is a key building block in organic synthesis, primarily

utilized as an intermediate in the production of agrochemicals and pharmaceuticals.[1]
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Caption: Synthetic utility of 2-Chloro-4,6-dimethoxypyrimidine.

Its reactivity allows for nucleophilic substitution at the chlorine-bearing carbon, enabling the

introduction of various functional groups to build more complex molecules.[12] This versatility

makes it an important precursor for pyrimidine salicylic acid series herbicides and various

therapeutic agents.[13]

Safety and Handling
2-Chloro-4,6-dimethoxypyrimidine is classified as harmful if swallowed and causes serious

eye irritation.[2] Standard laboratory safety precautions should be followed, including the use of

personal protective equipment such as safety goggles, gloves, and a lab coat. Work should be

conducted in a well-ventilated area or under a chemical fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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